4,5,6,7-Tetrahydrothieno[3,2-c]pyridine-2-carboxylic acid

• IUPAC Name: 4,5,6,7-tetrahydrothieno[3,2-c]pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H9NO2S/c10-8(11)7-3-5-4-9-2-1-6(5)12-7/h3,9H,1-2,4H2,(H,10,11)
• InChI Key: OEYJTWUFGQRSOD-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1SC(=C2)C(=O)O
• Molecular Formula: C8H9NO2S
• DSSTOX Substance ID: DTXSID80558074
• Molecular Weight: 183.23 g/mol
• CAS No.: 116118-98-0

Description

4,5,6,7-Tetrahydrothieno[3,2-c]pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C8H9NO2S and its molecular weight is 183.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Biological Activity : Various derivatives of 4,5,6,7-tetrahydrothieno[3,2-c]pyridine have been synthesized and evaluated for different biological activities. Some derivatives have shown promising results as potential lead molecules for drug development. The core structure is crucial in synthesizing drug or drug intermediates, emphasizing synthetic schemes and biological activities of different analogs (Sangshetti et al., 2014).

• Pharmacological Applications : 4,5,6,7-Tetrahydrothieno-pyridine (THTP) is a widely used lead structure with applications in numerous pharmacological fields. Various biological activities, such as antimicrobial, anti-inflammatory, antidepressant, anticancer, antiplatelet, antidiabetic, and antituberculosis activities, have been reported. Fusion of other nuclei like benzene or indole to THTP nucleus enhances pharmacological activities compared to the parent nucleus. Different substitutions at nitrogen of the thienopyridine ring significantly modify the biological activities (Rao et al., 2018).

• Efficient Synthesis : A modified Pictet-Spengler reaction provides a convenient method for preparing 4,5,6,7-tetrahydrothieno[3,2-c]pyridines with various substituents at C-4. This efficient synthesis method has been developed for N-formyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridines via catalyzed cyclization of formyliminium ion, which is produced by imination and formylation in a one-pot procedure (Kitabatake et al., 2010).

Safety and Hazards

This compound is associated with several hazards. It can cause skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and rinsing cautiously with water if it comes into contact with the eyes.

Mechanism of Action

Target of Action

It’s known that similar compounds have demonstrated inhibition of platelet aggregation and activation .

Mode of Action

It’s known that similar compounds interact with their targets to inhibit platelet aggregation and activation .

Biochemical Pathways

It’s known that similar compounds affect the pathways related to platelet aggregation and activation .

Pharmacokinetics

It’s known that similar compounds have certain pharmacokinetic properties that impact their bioavailability .

Result of Action

It’s known that similar compounds result in the inhibition of platelet aggregation and activation .

Action Environment

It’s known that similar compounds should be stored under inert gas (nitrogen or argon) at 2–8 °c .

Biochemical Analysis

Biochemical Properties

4,5,6,7-Tetrahydrothieno[3,2-c]pyridine-2-carboxylic acid plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, this compound is known to interact with cytochrome P450 enzymes, which are involved in the metabolism of many drugs and endogenous compounds. The interaction typically involves the binding of this compound to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s catalytic activity .

Cellular Effects

The effects of this compound on cellular processes are diverse. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the activity of signaling pathways such as the MAPK/ERK pathway, which is crucial for cell proliferation and differentiation. Additionally, this compound can affect the expression of genes involved in oxidative stress response, thereby impacting cellular metabolism and homeostasis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as an inhibitor or activator of various enzymes, depending on the context. For instance, it may inhibit the activity of certain kinases by binding to their ATP-binding sites, thereby preventing phosphorylation events essential for signal transduction. Additionally, this compound can influence gene expression by interacting with transcription factors or epigenetic modifiers .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods or under specific conditions such as high temperature or extreme pH. Long-term exposure to this compound can lead to cumulative effects on cellular function, including alterations in cell cycle progression and apoptosis .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may exhibit therapeutic effects, such as anti-inflammatory or antioxidant activities. At high doses, it can induce toxic effects, including hepatotoxicity and nephrotoxicity. These adverse effects are often dose-dependent and may involve mechanisms such as oxidative stress and mitochondrial dysfunction .

Metabolic Pathways

This compound is involved in several metabolic pathways. It is metabolized primarily by cytochrome P450 enzymes, leading to the formation of various metabolites. These metabolites can further participate in biochemical reactions, influencing metabolic flux and the levels of other metabolites. The compound’s interaction with cofactors such as NADPH is also critical for its metabolic processing .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These include organic anion transporters and albumin, which facilitate its movement across cell membranes and its distribution in the bloodstream. The localization and accumulation of this compound can affect its biological activity and therapeutic potential .

Subcellular Localization

The subcellular localization of this compound is crucial for its function. It is often found in the cytoplasm and can be directed to specific organelles such as the mitochondria or the nucleus through targeting signals or post-translational modifications. This localization is essential for its interaction with target biomolecules and its role in cellular processes .

Synthesis routes and methods

Procedure details

A solution of 6,7-Dihydro-4H-thieno[3,2-c]pyridine-2,5-dicarboxylic acid diethyl ester (1 eq) obtained in step III and aq. KOH (3 eq.) in ethanol was refluxed for 48 h Reaction mixture was concentrated under reduced pressure and neutralized to pH 7.0 to get 4,5,6,7-tetrahydrothieno[3,2-c]pyridine-2-carboxylic acid.